Cas no 171263-01-7 (8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid)

8-(3-(3',6'-Dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid is a fluorescent labeling reagent designed for the covalent modification of biomolecules. Its key structural features include a fluorescein-derived xanthene core, which provides strong fluorescence emission, and a thioureido linker coupled to an octanoic acid tail, enhancing solubility and conjugation efficiency. This compound is particularly useful for labeling proteins, peptides, or other amine-containing molecules via its reactive isothiocyanate group, ensuring stable thiourea bond formation. The extended aliphatic chain improves hydrophobic interactions, making it suitable for applications requiring prolonged stability in aqueous or organic environments. Its high quantum yield and photostability make it ideal for fluorescence microscopy, flow cytometry, and biochemical assays.

8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid structure

171263-01-7 structure

Product Name:8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid

CAS No:171263-01-7

MF:C₂₉H₂₈N₂O₇S

MW:548.606826782227

CID:5037971

Update Time:2025-05-20

8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid Chemical and Physical Properties

Names and Identifiers

- 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid
- Inchi： 1S/C29H28N2O7S/c32-18-8-11-22-24(15-18)37-25-16-19(33)9-12-23(25)29(22)21-10-7-17(14-20(21)27(36)38-29)31-28(39)30-13-5-3-1-2-4-6-26(34)35/h7-12,14-16,32-33H,1-6,13H2,(H,34,35)(H2,30,31,39)
- InChI Key： UMKSBNGFOOPQCJ-UHFFFAOYSA-N
- SMILES： S=C(NCCCCCCCC(=O)O)NC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 39
Rotatable Bond Count: 9
Complexity: 877
XLogP3: 4.7
Topological Polar Surface Area: 169

8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AK Scientific	AMTGC182-50mg	8-(3-(3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid	171263-01-7	97%	50mg	$160	2025-02-18
AK Scientific	AMTGC182-250mg	8-(3-(3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid	171263-01-7	97%	250mg	$480	2025-02-18

8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid Related Literature

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Additional information on 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid

Comprehensive Analysis of 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid (CAS No. 171263-01-7)

In the realm of fluorescent probes and biochemical research, 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid (CAS No. 171263-01-7) stands out as a highly specialized compound. This molecule, often associated with the xanthene and spiroisobenzofuran families, is widely recognized for its unique photophysical properties. Researchers and pharmaceutical developers frequently inquire about its applications in bioimaging, molecular labeling, and diagnostic assays, making it a subject of significant interest in modern scientific literature.

The structural complexity of this compound, featuring a thioureido linkage and a carboxylic acid tail, allows for versatile functionalization. Its fluorescence emission in the visible spectrum (typically 500–600 nm) is a key attribute, enabling its use in live-cell imaging and high-throughput screening. Recent trends in AI-driven drug discovery and precision medicine have further amplified demand for such tailored fluorophores, as they facilitate real-time tracking of biomolecular interactions.

One of the most searched questions regarding CAS No. 171263-01-7 revolves around its solubility and stability under physiological conditions. Studies confirm that the octanoic acid moiety enhances its compatibility with lipid membranes, while the dihydroxyxanthene core ensures minimal photobleaching—a critical factor for long-term imaging experiments. Additionally, its pH sensitivity makes it suitable for probing acidic microenvironments, such as those found in tumor tissues or lysosomes.

From a synthetic chemistry perspective, the incorporation of a spirocyclic architecture in this compound provides exceptional structural rigidity, reducing non-specific binding in complex biological matrices. This property is particularly valuable in immunoassays and biosensor development, where signal-to-noise ratios are paramount. Notably, the thioureido group offers a reactive handle for conjugation with antibodies, peptides, or nanoparticles, aligning with the growing focus on theranostic platforms.

Environmental and safety considerations are also frequently discussed in relation to CAS No. 171263-01-7. While not classified as hazardous, proper handling protocols are recommended due to its potential to interact with thiol-containing biomolecules. Its biodegradability profile and low ecotoxicity further support its use in green chemistry initiatives, a topic gaining traction in sustainable research communities.

In summary, 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid exemplifies the intersection of advanced materials and life sciences. Its multifaceted applications—from cancer diagnostics to neuroscience—underscore its relevance in addressing contemporary challenges in biomedicine. As search queries for fluorescent tags and targeted imaging agents continue to rise, this compound remains a cornerstone in the toolkit of innovative researchers.